Cas no 1042532-69-3 ([1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine)

• Product Name: [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine
• CAS No: 1042532-69-3
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5097285
• PubChem ID: 43182267
• Update Time: 2026-03-02

[1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-[1-(2-furanyl)ethyl]-
• [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine

• Inchi： 1S/C12H14N2O/c1-10(12-5-3-7-15-12)14-9-11-4-2-6-13-8-11/h2-8,10,14H,9H2,1H3
• InChI Key： WPPFEGFOVYTKCM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC(C1=CC=CO1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine

Recent Advances in the Study of 1042532-69-3 and [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine: A Comprehensive Research Brief

In recent years, the compound with the CAS number 1042532-69-3 and the chemical structure [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and infectious diseases. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 1042532-69-3. Researchers have employed a combination of in vitro and in vivo models to investigate its binding affinity to specific receptors, such as the serotonin and dopamine receptors, which are critical in the modulation of mood and cognitive functions. Preliminary results indicate that the compound exhibits a high degree of selectivity and potency, making it a viable candidate for further drug development.

Another significant area of research has been the exploration of the compound's pharmacokinetic profile. Studies have demonstrated that [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine possesses favorable absorption and distribution characteristics, with a relatively long half-life and minimal off-target effects. These attributes are particularly advantageous for its potential use in chronic conditions requiring sustained therapeutic levels.

In addition to its pharmacological properties, recent advancements in synthetic chemistry have enabled the scalable production of 1042532-69-3 with high purity and yield. Novel synthetic routes have been developed, leveraging catalytic asymmetric synthesis to achieve enantiomeric purity, which is crucial for ensuring the compound's efficacy and safety in clinical applications.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine with its biological targets. These studies have identified key structural motifs that contribute to its bioactivity, paving the way for the design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the translation of 1042532-69-3 from bench to bedside. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, the compound 1042532-69-3 and its derivative [1-(furan-2-yl)ethyl][(pyridin-3-yl)methyl]amine represent a promising avenue for therapeutic innovation. Continued research and development efforts are warranted to fully unlock their potential and bring novel treatments to patients in need. This research brief underscores the importance of interdisciplinary collaboration and cutting-edge scientific methodologies in advancing the field of chemical biology and pharmaceutical sciences.